Cas no 896310-52-4 (6-{(1-methyl-1H-imidazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 1,1'-biphenyl-4-carboxylate)

• Product Name: 6-{(1-methyl-1H-imidazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 1,1'-biphenyl-4-carboxylate
• CAS No: 896310-52-4
• MF: C₂₃H₁₈N₂O₄S
• MW: 418.465024471283
• CID: 5757546
• PubChem ID: 18574067
• Update Time: 2025-06-08

6-{(1-methyl-1H-imidazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 1,1'-biphenyl-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• F2567-0085
• AKOS024660772
• SR-01000022825-1
• 6-(((1-methyl-1H-imidazol-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl [1,1'-biphenyl]-4-carboxylate
• [6-[(1-methylimidazol-2-yl)sulfanylmethyl]-4-oxopyran-3-yl] 4-phenylbenzoate
• 896310-52-4
• 6-{[(1-methyl-1H-imidazol-2-yl)sulfanyl]methyl}-4-oxo-4H-pyran-3-yl [1,1'-biphenyl]-4-carboxylate
• SR-01000022825
• [1,1'-Biphenyl]-4-carboxylic acid, 6-[[(1-methyl-1H-imidazol-2-yl)thio]methyl]-4-oxo-4H-pyran-3-yl ester
• 6-{(1-methyl-1H-imidazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 1,1'-biphenyl-4-carboxylate

• Inchi： 1S/C23H18N2O4S/c1-25-12-11-24-23(25)30-15-19-13-20(26)21(14-28-19)29-22(27)18-9-7-17(8-10-18)16-5-3-2-4-6-16/h2-14H,15H2,1H3
• InChI Key： LRDKPQUAUAKIAL-UHFFFAOYSA-N
• SMILES： S(C1=NC=CN1C)CC1=CC(C(=CO1)OC(C1C=CC(=CC=1)C1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 418.09872823g/mol
• Monoisotopic Mass: 418.09872823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 693
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 95.7Ų

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• Boiling Point: 649.9±65.0 °C(Predicted)
• pka: 5.37±0.25(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 6-{(1-methyl-1H-imidazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 1,1'-biphenyl-4-carboxylate

Introduction to 6-{(1-methyl-1H-imidazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 1,1'-biphenyl-4-carboxylate (CAS No. 896310-52-4)

6-{(1-methyl-1H-imidazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 1,1'-biphenyl-4-carboxylate, with the CAS number 896310-52-4, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a pyran ring, an imidazole moiety, and a biphenyl carboxylate group, which collectively contribute to its potential biological activities and therapeutic applications.

The chemical structure of 6-{(1-methyl-1H-imidazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 1,1'-biphenyl-4-carboxylate is particularly noteworthy due to its multifunctional nature. The pyran ring, a six-membered ring containing an oxygen atom, is a common structural motif in many natural products and synthetic compounds with diverse biological activities. The imidazole moiety, known for its role in various biological processes such as enzyme catalysis and receptor binding, adds to the compound's potential for modulating specific biological targets. The biphenyl carboxylate group further enhances the compound's solubility and bioavailability, making it a promising candidate for drug development.

Recent studies have focused on the pharmacological properties of 6-{(1-methyl-1H-imidazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 1,1'-biphenyl-4-carboxylate. One of the key areas of interest is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as interleukin (IL)-6 and tumor necrosis factor (TNF)-α. These findings suggest that 6-{(1-methyl-1H-imidazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 1,1'-biphenyl-4-carboxylate could be a valuable therapeutic option for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 6-{(1-methyl-1H-imidazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-y l 1,1'-biphenyl - 4 - carbox ylate has also been investigated for its potential anticancer activities. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as the mitogenactivated protein kinase (MAPK) pathway and the phosphatidylinositol 3 kinase (PI3K)/Akt pathway. These findings highlight the potential of 6-{(1-methyl - 1 H - imidazol - 2 - yl )sulf anylmeth yl } - 4 - ox o - 4 H - pyr an - 3 - yl 1 , 1 ' - biphe n yl - 4 - car box ylate as a novel anticancer agent.

The pharmacokinetic properties of 6-{(1-methyl - 1 H - imidazol - 2 - yl )sulf anylmeth yl } - 4 - ox o - 4 H - pyr an - 3 - yl 1 , 1 ' - biphe n yl - 4 - car box ylate have also been studied to assess its suitability for clinical development. In animal models, this compound has shown favorable pharmacokinetic profiles with good oral bioavailability and a reasonable half-life. These characteristics are essential for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

To further validate the therapeutic potential of 6-{(1-methyl - 1 H - imidazol - 2 - yl )sulf anylmeth yl } - 4 - ox o - 4 H - pyr an - 3 - yl 1 , 1 ' - biphe n yl - 4 - car box ylate, several clinical trials are currently underway. Early-phase clinical trials have demonstrated that this compound is well-tolerated by patients with minimal adverse effects. These trials are ongoing to evaluate the safety and efficacy of the compound in larger patient populations.

In conclusion, 6-{(1-methyl – 1 H – imidazol – 2 – yl )sulf anylmeth yl } – 4 – ox o – 4 H – pyr an – 3 – yl 1 , 1 ' – biphe n yl – 4 – car box ylate (CAS No. 896310–52–4) represents a promising candidate in the development of new therapeutic agents for inflammatory diseases and cancer. Its unique chemical structure and multifunctional properties make it an attractive target for further research and development in the pharmaceutical industry.